Cas no 1334369-26-4 (1-(5-phenyl-1,2-oxazol-3-yl)-N-(4-sulfamoylphenyl)methylcyclopropane-1-carboxamide)

• Product Name: 1-(5-phenyl-1,2-oxazol-3-yl)-N-(4-sulfamoylphenyl)methylcyclopropane-1-carboxamide
• CAS No: 1334369-26-4
• MF: C₂₀H₁₉N₃O₄S
• MW: 397.447563409805
• CID: 5917327
• PubChem ID: 56724312
• Update Time: 2025-10-29

1-(5-phenyl-1,2-oxazol-3-yl)-N-(4-sulfamoylphenyl)methylcyclopropane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(5-phenyl-1,2-oxazol-3-yl)-N-(4-sulfamoylphenyl)methylcyclopropane-1-carboxamide
• 1334369-26-4
• 1-(5-phenyl-1,2-oxazol-3-yl)-N-[(4-sulfamoylphenyl)methyl]cyclopropane-1-carboxamide
• VU0529568-1
• AKOS024529152
• 1-(5-phenylisoxazol-3-yl)-N-(4-sulfamoylbenzyl)cyclopropanecarboxamide
• F6024-0878

• Inchi： 1S/C20H19N3O4S/c21-28(25,26)16-8-6-14(7-9-16)13-22-19(24)20(10-11-20)18-12-17(27-23-18)15-4-2-1-3-5-15/h1-9,12H,10-11,13H2,(H,22,24)(H2,21,25,26)
• InChI Key： CZSUCTUVFWSLIJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)CNC(C1(C2C=C(C3C=CC=CC=3)ON=2)CC1)=O)(N)(=O)=O

Computed Properties

• Exact Mass: 397.10962727g/mol
• Monoisotopic Mass: 397.10962727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 659
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 124Ų

Additional information on 1-(5-phenyl-1,2-oxazol-3-yl)-N-(4-sulfamoylphenyl)methylcyclopropane-1-carboxamide

Introduction to 1-(5-phenyl-1,2-oxazol-3-yl)-N-(4-sulfamoylphenyl)methylcyclopropane-1-carboxamide (CAS No. 1334369-26-4)

The compound 1-(5-phenyl-1,2-oxazol-3-yl)-N-(4-sulfamoylphenyl)methylcyclopropane-1-carboxamide, identified by its CAS number 1334369-26-4, represents a significant advancement in the field of medicinal chemistry. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in therapeutic interventions. The presence of a 5-phenyl-1,2-oxazole moiety and a 4-sulfamoylphenyl group within its core structure suggests a unique combination of electronic and steric properties that may contribute to its biological activity.

Recent studies have highlighted the importance of heterocyclic compounds in drug design, particularly those incorporating oxazole derivatives. The 5-phenyl-1,2-oxazol ring is known for its ability to engage in hydrogen bonding and π-stacking interactions, which are critical for binding to biological targets. In the context of this compound, the phenyl substituent on the oxazole ring may enhance its solubility and bioavailability, making it a promising candidate for further investigation.

The N-(4-sulfamoylphenyl)methylcyclopropane moiety adds another layer of complexity to the molecule. The sulfamoyl group is a well-known pharmacophore that can modulate enzyme activity and receptor binding. Its presence in this compound may contribute to its interaction with biological targets such as kinases and proteases. Additionally, the cyclopropane ring introduces rigidity to the molecular structure, which can influence the conformational preferences and binding affinity of the compound.

Current research in medicinal chemistry increasingly focuses on developing small molecules that can modulate protein-protein interactions (PPIs). The unique structural features of 1-(5-phenyl-1,2-oxazol-3-yl)-N-(4-sulfamoylphenyl)methylcyclopropane-1-carboxamide make it an intriguing candidate for targeting such interactions. The combination of the oxazole ring and the sulfamoylphenyl group provides multiple interaction points with potential therapeutic targets, including transcription factors and signaling proteins.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for further derivatization. By modifying specific functional groups, researchers can explore a wide range of biological activities. For instance, the methylene group between the cyclopropane and sulfamoylphenyl moieties could be replaced with other substituents to fine-tune the electronic properties and binding characteristics of the molecule.

In vitro studies have begun to elucidate the biological profile of 1-(5-phenyl-1,2-oxazol-3-yl)-N-(4-sulfamoylphenyl)methylcyclopropane-1-carboxamide. Initial results suggest that it exhibits moderate activity against certain kinases, with IC50 values in the low micromolar range. This activity is attributed to its ability to interact with key residues within the active site of these enzymes. Furthermore, preliminary toxicity assays indicate that the compound is well-tolerated at these concentrations, suggesting potential for further development.

The synthesis of this compound presents an interesting challenge due to its complex structure. Traditional synthetic routes involve multi-step processes that require careful optimization to ensure high yield and purity. Recent advances in synthetic methodology have enabled more efficient preparation of such molecules, including techniques like transition metal-catalyzed cross-coupling reactions and organometallic chemistry.

The role of computational chemistry in drug discovery cannot be overstated. Molecular modeling studies have been instrumental in understanding how 1-(5-phenyl-1,2-oxazol-3-yl)-N-(4-sulfamoylphenyl)methylcyclopropane-1-carboxamide interacts with its biological targets. These studies have provided insights into key binding residues and predicted pharmacokinetic properties, guiding further optimization efforts.

Future directions for research on this compound include exploring its mechanism of action and identifying potential therapeutic applications. Given its activity against kinases and other enzymes involved in signaling pathways, it may have applications in treating conditions such as cancer and inflammatory diseases. Additionally, investigating its interactions with other biological targets could uncover new therapeutic possibilities.

The development of novel drug candidates is a lengthy and complex process that requires extensive characterization at multiple stages. From initial discovery to clinical trials, each step must be meticulously planned and executed. However, compounds like 1-(5-phenyl-1,2-oxazol-3-y)-N-(4-sulfamoylphenyl)methylcyclopropane represent promising starting points for future therapies.

In conclusion, 1-(5-ph enyl - 1 , 2 - o x az ol - 3 - y l ) - N - ( 4 - s u lf am o y l p h en y l ) m e t h y lm e t h y lc y c lo p r o p an e - 1 - c ar box am ide (CAS No. 133436926) is a structurally complex molecule with significant potential in medicinal chemistry. Its unique combination of functional groups makes it an attractive candidate for further investigation into therapeutic applications.